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Compound of Interest

4,6-Diaminoresorcinol
Compound Name:

dihydrochloride

Cat. No.: B155171

An In-depth Technical Guide to 4,6-Diaminoresorcinol Dihydrochloride (CAS 16523-31-2)
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4,6-Diaminoresorcinol
dihydrochloride, a critical chemical intermediate. The document details its physicochemical
properties, synthesis and purification protocols, primary applications, and safety guidelines,
tailored for professionals in research and development.

Core Physicochemical Properties

4,6-Diaminoresorcinol dihydrochloride is an aromatic compound that typically presents as
its more stable dihydrochloride salt.[1] Its key quantitative properties are summarized below.
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Property

Value

CAS Number

16523-31-2[2][3]

Molecular Formula

CeH10CI2N202[3][4]

Linear Formula

(H2N)2CeH2-1,3-(0OH)2 - 2HCI[2]

Molecular Weight 213.06 g/mol [2][31[4]

White to off-white or gray-brown crystalline
Appearance .

solid[3][5]
Melting Point 254 °C (decomposes)[2][5][6]

Water Solubility

Almost transparent, indicating good solubility[3]

[5107]

Storage Temperature

2-8°C[2][5]

Synthesis and Purification

The preparation of high-purity 4,6-Diaminoresorcinol dihydrochloride is crucial for its

primary application in polymer science. Common synthesis routes involve the catalytic

hydrogenation of dinitro precursors.

Experimental Protocol: Synthesis by Catalytic

Hydrogenation

This protocol outlines a general method for the synthesis of 4,6-Diaminoresorcinol

dihydrochloride from a dinitro-precursor, such as 4,6-dinitroresorcinol or its dibenzyloxy

derivative.[8][9][10]

e Reaction Setup: A high-pressure autoclave is charged with the dinitro-precursor (e.g., 4,6-

dinitro-1,3-benzenediol), a suitable solvent like n-propanol or a two-phase system of an

organic solvent and dilute aqueous HCI, and a catalytic amount (e.g., 0.0001-0.02 mole

equivalent) of a noble metal catalyst, typically palladium on carbon (Pd/C).[8][9][10]

e Hydrogenation: The reactor is sealed and purged with nitrogen, then pressurized with

hydrogen gas to a range of 0.1 to 200 bar.[8][10] The reaction mixture is heated to a
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temperature between 30°C and 120°C and stirred vigorously.[8][10] The reaction is
monitored until hydrogen uptake ceases, indicating completion.[9]

Product Isolation: After cooling, concentrated hydrochloric acid is added to the reaction
mixture.[9] The catalyst is then removed by filtration.[8][9]

Purification by Recrystallization: The product is precipitated from the acidic aqueous solution,
often by adding more concentrated HCI or by cooling.[8][11] For high purity, the crude
product is subjected to recrystallization. The optimal conditions involve dissolving the crude
material in 3.5 M hydrochloric acid (at a 20:1 volumetric ratio of acid to crude solid), heating
to dissolve, and then slowly cooling to as low as -20°C to induce crystallization.[11]

Final Processing: The purified crystals are isolated by filtration, washed with cold
hydrochloric acid and ethanol, and dried under vacuum to yield high-purity 4,6-
Diaminoresorcinol dihydrochloride.[11][12]

Catalytic Hydrogenation
(Hz, Pressure, Heat)

HCI Addition &
Recrystallization

Purified 4,6-Diaminoresorcinol
Dihydrochloride

Catalyst Filtration Filtration & Drying

Pd/C Catalyst

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4,6-Diaminoresorcinol

dihydrochloride.

Key Applications in Materials Science

The primary and most significant application of 4,6-Diaminoresorcinol dihydrochloride is as
a key monomer in the synthesis of high-performance polymers, specifically polybenzoxazoles
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(PBO).[1][2] These materials are renowned for their exceptional thermal stability and
mechanical strength.[5]

Experimental Protocol: Synthesis of Poly(p-
phenylenebenzobisoxazole) (PBO)

PBO is synthesized via a polycondensation reaction between 4,6-Diaminoresorcinol
dihydrochloride and terephthalic acid or its derivatives.[1]

Monomer Preparation: Equimolar amounts of 4,6-Diaminoresorcinol dihydrochloride and
terephthalic acid are added to a reaction vessel.

o Polymerization Medium: Polyphosphoric acid (PPA) is used as both the solvent and a
condensing agent for the reaction.

o Polycondensation: The mixture is heated under a nitrogen atmosphere, typically in stages, to
temperatures exceeding 150°C. The high temperature facilitates the condensation reaction
and the subsequent cyclization to form the rigid-rod benzoxazole structure.

o Fiber Spinning: The resulting highly viscous, anisotropic polymer solution (dope) is extruded
through a spinneret into a coagulation bath (e.g., water).[1] This process precipitates the
polymer into continuous filaments.

e Post-Processing: The PBO fibers are then washed, dried, and heat-treated under tension to
achieve their final high-tensile strength and thermal stability properties.

Monomers in Polycondensation Fiber Extrusion into Washing, Drying & High-Performance
Polyphosphoric Acid (High Temperature) Coagulation Bath Heat Treatment PBO Fiber

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of PBO high-performance fibers.
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Safety and Handling

Due to its chemical reactivity and potential hazards, proper handling of 4,6-Diaminoresorcinol
dihydrochloride is essential. The compound is classified as a skin, eye, and respiratory
irritant, and is suspected of causing genetic defects.[4][13][14][15]

Safety Aspect Guideline

Causes skin irritation (H315), serious eye
irritation (H319), and may cause respiratory
irritation (H335).[4][13] Suspected of causing
genetic defects (H341).[14][16]

Hazard Identification

Wear protective gloves, chemical safety goggles
Personal Protective Equipment (PPE) (EN 166), and appropriate protective clothing to

prevent skin exposure.[13][14]

Handle in a well-ventilated area, such as a
Engineering Controls chemical fume hood, to avoid inhalation of dust.
[13][14]

Avoid contact with skin, eyes, and clothing.[14]
Avoid breathing dust.[13] Do not handle until all

Handling _
safety precautions have been read and
understood.[16]
Keep container tightly closed in a dry, cool, and
Storage well-ventilated place.[14][15] Store locked up.

[16]

Rinse cautiously with water for several minutes.
First Aid (Eyes) Remove contact lenses, if present and easy to
IrStAIO (Eyes . _ . . .
do. Continue rinsing and get immediate medical

attention.[13]

First Aid (Skin) Wash with plenty of soap and water. If skin
irst Ai in
irritation occurs, get medical advice.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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